Cas no 65510-44-3 (2',3,4,4',5-Pentachlorobiphenyl)

2',3,4,4',5-Pentachlorobiphenyl is a chlorinated biphenyl compound primarily used in research and analytical applications due to its role as a reference standard for environmental and toxicological studies. This high-purity compound is valuable for calibrating instrumentation, such as gas chromatography-mass spectrometry (GC-MS), ensuring accurate detection and quantification of polychlorinated biphenyls (PCBs) in complex matrices. Its stable chemical structure and well-characterized properties make it suitable for method validation and quality control in laboratories. As a persistent organic pollutant (POP), it is also studied for its environmental fate, bioaccumulation potential, and toxicological effects, supporting regulatory compliance and risk assessment efforts. Proper handling and disposal are essential due to its hazardous nature.
2',3,4,4',5-Pentachlorobiphenyl structure
65510-44-3 structure
Product Name:2',3,4,4',5-Pentachlorobiphenyl
CAS No:65510-44-3
MF:C12H5Cl5
MW:326.433098554611
CID:507385
PubChem ID:47650
Update Time:2025-10-07

2',3,4,4',5-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2,3',4,4',5'-pentachloro-
    • 2',3,4,4',5-Pentachlorobiphenyl
    • 1,2,3-trichloro-5-(2,4-dichlorophenyl)benzene
    • 2',3,4,4',5-Pentachlorobiphenyl Solution
    • 2,3,4,4,5-Pentachlorobiphenyl100 μg
    • CHEBI:81521
    • UNII-1R4Z1DI9BB
    • Q27155441
    • 1R4Z1DI9BB
    • DTXSID50867160
    • NS00099806
    • 3,4,5,2',4'-Pentachloro-biphenyl
    • PCB No. 123 10 microg/mL in Isooctane
    • 2',3,4,4',5-Pentachloro-1,1'-biphenyl
    • 1,1'-Biphenyl, 2,3',4,4',5'-pentachloro-
    • 65510-44-3
    • PCB No. 123
    • PCB 123
    • ethyl2-acetyl-3-(dimethylamino)acrylate
    • 1,1'-Biphenyl, 2',3,4,4',5-pentachloro-
    • SCHEMBL2908267
    • BDBM50408367
    • CS-0454683
    • YAHNWSSFXMVPOU-UHFFFAOYSA-N
    • DTXCID30815366
    • 1,1'-Biphenyl, 2',3,4,4',5-pentachloro
    • 2,3',4,4',5'-Pentachlorobiphenyl
    • 2,3',4,4',5'-Pentachloro-1,1'-biphenyl
    • 1,1'-Biphenyl, 2,3',4,4',5'-pentachloro
    • C18119
    • CHEMBL137662
    • MDL： MFCD00674463
    • Inchi： 1S/C12H5Cl5/c13-7-1-2-8(9(14)5-7)6-3-10(15)12(17)11(16)4-6/h1-5H
    • InChI Key： YAHNWSSFXMVPOU-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 323.88300
  • Monoisotopic Mass: 323.883
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.522
  • Boiling Point: 390.2 ºC at 760 mmHg
  • Flash Point: 192.1 ºC
  • Refractive Index: 1.619
  • PSA: 0.00000
  • LogP: 6.62060

2',3,4,4',5-Pentachlorobiphenyl Security Information

  • Hazard Category Code： 33-50/53
  • Safety Instruction： 60-61
  • Hazardous Material Identification： N

2',3,4,4',5-Pentachlorobiphenyl Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2',3,4,4',5-Pentachlorobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P128900-1ml
2',3,4,4',5-Pentachlorobiphenyl
 65510-44-3 100 ug/mL in Isooctane
1ml
 ¥396.90 2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R022843-1ml
2',3,4,4',5-Pentachlorobiphenyl
 65510-44-3 100μg/mL
1ml
 ￥536 2024-05-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P864150-1ml
2',3,4,4',5-Pentachlorobiphenyl
 65510-44-3 100 μg/mL
1ml
 ￥338.40 2022-09-01
TRC
P274485-0.5mg
2',3,4,4',5-Pentachlorobiphenyl
 65510-44-3
0.5mg
 $ 95.00 2022-06-03
TRC
P274485-1mg
2',3,4,4',5-Pentachlorobiphenyl
 65510-44-3
1mg
 $196.00 2023-05-17
TRC
P274485-2.5mg
2',3,4,4',5-Pentachlorobiphenyl
 65510-44-3
2.5mg
 $391.00 2023-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-UI786-0.25ml
2',3,4,4',5-Pentachlorobiphenyl
 65510-44-3 100 ug/mL in Isooctane
0.25ml
 ￥234.0 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P46490-1ml
2',3,4,4',5-Pentachlorobiphenyl
 65510-44-3
1ml
 ¥538.0 2021-09-08
A2B Chem LLC
AG64385-5mg
2',3,4,4',5-PENTACHLOROBIPHENYL
 65510-44-3 98%
5mg
 $242.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1525350-1g
2,3',4,4',5'-Pentachloro-1,1'-biphenyl
 65510-44-3 98%
1g
 ￥405.00 2024-05-05

2',3,4,4',5-Pentachlorobiphenyl Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:65510-44-3)PCB 123
Order Number:LE11313
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:04
Price ($):discuss personally
Email:18501500038@163.com

2',3,4,4',5-Pentachlorobiphenyl Related Literature

Related Categories

65510-44-3 (2',3,4,4',5-Pentachlorobiphenyl) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:65510-44-3)PCB 123
LE11313
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email